Cas no 886910-12-9 (5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886910-12-9
• MF: C₁₇H₁₈Cl₂N₄O₂S
• MW: 413.321420192719
• CID: 5477852
• Update Time: 2025-10-31

5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorophenyl)-morpholin-4-ylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C17H18Cl2N4O2S/c1-2-13-20-17-23(21-13)16(24)15(26-17)14(22-5-7-25-8-6-22)11-4-3-10(18)9-12(11)19/h3-4,9,14,24H,2,5-8H2,1H3
• InChI Key： CTTQLPDLCHFVJG-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(Cl)C=C3Cl)N3CCOCC3)=C(O)N12

Additional information on 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 886910-12-9)

5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 886910-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolo-thiazoles and is characterized by its unique structural features, which include a 2,4-dichlorophenyl group, a morpholinyl methyl moiety, and an ethyl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is highly versatile and can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a 2,4-dichlorophenyl-containing intermediate with a morpholinyl methyl derivative, followed by the formation of the triazolo-thiazole ring system. The final step often involves the introduction of the ethyl substituent to achieve the desired compound.

Recent research has highlighted the potential of 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in various biological contexts. Studies have shown that this compound exhibits potent antifungal and antibacterial activities against a range of pathogenic microorganisms. For instance, it has been found to be effective against Candida albicans and Staphylococcus aureus, making it a valuable candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol have been extensively studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have shown that this compound exhibits good solubility and stability under physiological conditions. Furthermore, it has favorable bioavailability and low toxicity profiles when administered orally or intravenously.

To further understand the biological activity and potential therapeutic applications of 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, ongoing clinical trials are being conducted. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases such as fungal infections and certain types of cancer. Preliminary results from these trials have been promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 5-(2,4-dichlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 886910-12-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.